Cas no 81624-53-5 (1,2-Ethanediamine,N1,N1,N2,N2-tetrakis[(1-methyl-1H-benzimidazol-2-yl)methyl]-)

• Product name: 1,2-Ethanediamine,N1,N1,N2,N2-tetrakis[(1-methyl-1H-benzimidazol-2-yl)methyl]-
• CAS No: 81624-53-5
• MF: C₃₈H₄₀N₁₀
• MW: 636.791206359863
• CID: 730343
• PubChem ID: 335973

1,2-Ethanediamine,N1,N1,N2,N2-tetrakis[(1-methyl-1H-benzimidazol-2-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1,N1,N2,N2-tetrakis[(1-methyl-1H-benzimidazol-2-yl)methyl]-
• N,N,N',N'-tetrakis[(1-methylbenzimidazol-2-yl)methyl]ethane-1,2-diamine
• NSC-348883
• SCHEMBL11995138
• 81624-53-5
• NSC348883
• DTXSID30319637

• Inchi： InChI=1S/C38H40N10/c1-43-31-17-9-5-13-27(31)39-35(43)23-47(24-36-40-28-14-6-10-18-32(28)44(36)2)21-22-48(25-37-41-29-15-7-11-19-33(29)45(37)3)26-38-42-30-16-8-12-20-34(30)46(38)4/h5-20H,21-26H2,1-4H3
• InChI Key： LZYCQMATHABWFM-UHFFFAOYSA-N
• SMILES： CN1C2=CC=CC=C2N=C1CN(CCN(CC3=NC4=CC=CC=C4N3C)CC5=NC6=CC=CC=C6N5C)CC7=NC8=CC=CC=C8N7C

Computed Properties

• Exact Mass: 636.344
• Monoisotopic Mass: 636.344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 48
• Rotatable Bond Count: 11
• Complexity: 891
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų
• XLogP3: 4.5

Experimental Properties

• Density: 1.28
• Boiling Point: 882.8°C at 760 mmHg
• Flash Point: 487.7°C
• Refractive Index: 1.705